Limonin

• IUPAC Name: 19-(furan-3-yl)-9,9,13,20-tetramethyl-4,8,15,18-tetraoxahexacyclo[11.9.0.02,7.02,10.014,16.014,20]docosane-5,12,17-trione
• InChI: InChI=1S/C26H30O8/c1-22(2)15-9-16(27)24(4)14(25(15)12-31-18(28)10-17(25)33-22)5-7-23(3)19(13-6-8-30-11-13)32-21(29)20-26(23,24)34-20/h6,8,11,14-15,17,19-20H,5,7,9-10,12H2,1-4H3
• InChI Key: KBDSLGBFQAGHBE-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CC(=O)C3(C(C24COC(=O)CC4O1)CCC5(C36C(O6)C(=O)OC5C7=COC=C7)C)C)C
• Molecular Formula: C26H30O8
• DSSTOX Substance ID: DTXSID60859591
• Molecular Weight: 470.5 g/mol
• Physical Description: Solid
• CAS No.: 1180-71-8
• Melting Point: 298 °C

Description

Limonin is a natural tetracyclic triterpenoid compound found in various plants, particularly in citrus fruits such as lemons, limes, oranges, and grapefruits . It is known for its bitter taste and is often found in higher concentrations in citrus seeds . This compound has attracted significant attention due to its extensive pharmacological effects, including anti-cancer, anti-inflammatory, anti-bacterial, and antioxidant properties .

Scientific Research Applications

Limonin has a wide range of scientific research applications in various fields:

Chemistry: This compound is studied for its chemical properties and potential as a lead compound for developing new drugs.

Biology: This compound’s biological activities, such as anti-cancer and anti-inflammatory effects, make it a subject of interest in biological research.

Medicine: This compound has shown potential therapeutic effects, including inducing apoptosis in cancer cells and protecting the liver.

Industry: This compound is used in the food industry to study debittering processes for citrus products.

Mechanism of Action

Limonin exerts its effects through various molecular targets and pathways. It induces apoptosis in cancer cells by inhibiting the expression of oncogenes p53 and p21 and activating endogenous pathways such as cytochrome c and caspase-mediated pathways . Additionally, this compound can reduce the transcription rate of BCL2/Bax and induce the release of cytochrome C by activating the endogenous apoptotic pathway .

Safety and Hazards

Limonin can cause skin irritation and serious eye irritation. It has also been shown to lead to hepatotoxicity, renal toxicity, and genetic damage.

Future Directions

Future research directions include the mechanism of antioxidant activity of limonin, how the concentration of this compound affects pharmacological effects and toxicity, finding ways to reduce the toxicity of this compound, and structural modification of this compound. These are key methods necessary to enhance pharmacological activity and bioavailability.

Biochemical Analysis

Biochemical Properties

In citrus fruits, the biosynthetic pathway of limonin starts from the formation of nomilin by squalene, then limonoids such as obacunone and obacunone acid are obtained by the limonoids pathway, and, finally, the limonoids are metabolized to synthesize this compound .

Cellular Effects

This compound has a wide spectrum of pharmacological effects, including anti-cancer, anti-inflammatory and analgesic, anti-bacterial and anti-virus, anti-oxidation, liver protection properties . This compound has also been shown to lead to hepatotoxicity, renal toxicity, and genetic damage .

Molecular Mechanism

This compound exerts its effects at the molecular level through complex impacts on hepatic metabolic enzyme . The reduction, hydrolysis, and methylation are the main metabolic pathways of this compound .

Temporal Effects in Laboratory Settings

It is known that this compound has poor bioavailability .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. The specific threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, are not clear .

Metabolic Pathways

This compound is involved in several metabolic pathways. The position and group of the substituents of this compound are key in affecting pharmacological activity and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

Limonin can be synthesized through various methods, including maceration extraction, stirring extraction, ultrasonic extraction, and flash extraction . These methods involve extracting this compound from citrus seeds or other plant sources using solvents and specific reaction conditions to isolate the compound.

Industrial Production Methods

Industrial production of this compound typically involves large-scale extraction from citrus by-products, such as seeds and peels. The extraction process may include steps like solvent extraction, filtration, and purification to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

Limonin undergoes several types of chemical reactions, including oxidation, reduction, and hydrolysis . These reactions can modify the structure of this compound and influence its pharmacological properties.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and hydrolyzing agents . For example, hydrogenation of this compound using reducing agents like sodium cyanoborohydride, lithium aluminum hydride, and sodium borohydride can produce various this compound derivatives .

Major Products Formed

The major products formed from the reactions of this compound include its derivatives, such as hydrogenated this compound compounds, which have shown enhanced biological activities .

Comparison with Similar Compounds

. These compounds share similar structures and biological activities but differ in their specific chemical properties and effects. For example, nomilin has been shown to inhibit the CYP3A4 isoenzyme in human liver microsomes, while limonin is more commonly studied for its anti-cancer and anti-inflammatory properties .

This compound’s uniqueness lies in its extensive pharmacological effects and its presence in higher concentrations in citrus seeds, making it a valuable compound for various scientific and industrial applications .